N'-(2,4-dichlorobenzylidene)-4-methoxybenzohydrazide

• IUPAC Name: N-[(E)-(2,4-dichlorophenyl)methylideneamino]-4-methoxybenzamide
• InChI: InChI=1S/C15H12Cl2N2O2/c1-21-13-6-3-10(4-7-13)15(20)19-18-9-11-2-5-12(16)8-14(11)17/h2-9H,1H3,(H,19,20)/b18-9+
• InChI Key: XAMNPVQLTFPBOY-GIJQJNRQSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NN=CC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)N/N=C/C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H12Cl2N2O2
• Molecular Weight: 323.2 g/mol

Description

Benzohydrazides are a class of organic compounds that contain a hydrazide group attached to a benzene ring. They are often used as intermediates in the synthesis of various other compounds. Dichlorobenzylidenes are benzylidene compounds that have two chlorine atoms attached to the benzene ring. They are often used in the synthesis of dyes and pharmaceuticals.

Synthesis Analysis

Typically, benzohydrazides can be synthesized by the reaction of a carboxylic acid with hydrazine. Dichlorobenzylidenes can be synthesized by the reaction of a dichlorobenzaldehyde with a suitable reagent.

Molecular Structure Analysis

The molecular structure of these types of compounds can be quite complex, with the benzene rings and the hydrazide group contributing to a variety of possible conformations.

Chemical Reactions Analysis

Benzohydrazides and dichlorobenzylidenes can undergo a variety of chemical reactions, including condensation reactions, substitution reactions, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can also vary widely depending on their specific structure. For example, they might exhibit different levels of solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their specific structure and the context in which they are used. For example, some benzohydrazides are used as inhibitors of certain enzymes, while others might exhibit antimicrobial activity.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with benzohydrazides and dichlorobenzylidenes can vary widely depending on their specific structure and the context in which they are used.

Future Directions

The future directions for research on these types of compounds could include the development of new synthetic methods, the exploration of new potential applications, and the investigation of their biological activity.